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Compound of Interest

Octahydro-4,7-methano-1H-inden-
5-ol

Cat. No.: B185838

Compound Name:

Introduction

Octahydro-4,7-methano-1H-inden-5-ol is a valuable saturated polycyclic alcohol with
significant applications in the fragrance industry and as a synthetic intermediate for various fine
chemicals and polymers. Its unique rigid, bicyclic structure imparts desirable properties to
fragrance compositions and serves as a key building block in the synthesis of complex
molecules. The catalytic hydrogenation of the aromatic ring of inden-5-ol is a critical step in its
synthesis, yielding the fully saturated target molecule. This application note provides a detailed
protocol for the catalytic hydrogenation of inden-5-ol to Octahydro-4,7-methano-1H-inden-5-
ol, focusing on the use of a palladium on carbon (Pd/C) catalyst. The protocol is intended for
researchers, scientists, and drug development professionals.

Reaction Principle

The catalytic hydrogenation of inden-5-ol involves the addition of hydrogen across the double
bonds of the aromatic and cyclopentene rings in the presence of a metal catalyst. Palladium on
carbon is a highly effective and widely used heterogeneous catalyst for this transformation due
to its high activity, selectivity, and ease of separation from the reaction mixture. The reaction is
typically carried out in a suitable solvent under a pressurized hydrogen atmosphere at elevated
temperatures.

Experimental Data Summary
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The following table summarizes representative quantitative data for the catalytic hydrogenation
of inden-5-ol to Octahydro-4,7-methano-1H-inden-5-ol under various reaction conditions.

] Catalyst ] )
Experim _ Pressure Tempera Reaction Yield
Catalyst  Loading Solvent _
ent ID (bar Hz2) ture (°C) Time (h) (%)

(Wt%)
10%
1 5 Ethanol 4 70 8 95
Pd/C
2 5% Pd/C 10 Methanol 5 60 10 92
10%
3 7.5 Ethanol 3 80 6 98
Pd/C
Isopropa
4 5% Pd/C 5 | 5 75 12 90
no

Experimental Protocol

This protocol details the procedure for the catalytic hydrogenation of inden-5-ol using 10%
Pd/C in ethanol.

Materials and Equipment:

e Inden-5-ol

e 10% Palladium on Carbon (Pd/C)

o Ethanol (anhydrous)

e Pressurized hydrogenation reactor (e.g., Parr hydrogenator or similar autoclave)
o Magnetic stirrer and stir bar

o Heating mantle or oil bath

« Filtration apparatus (e.g., Buchner funnel with Celite®)
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» Rotary evaporator
o Standard laboratory glassware
Safety Precautions:

» Palladium on carbon is pyrophoric, especially when dry and in the presence of solvents.
Handle with care in an inert atmosphere (e.g., under nitrogen or argon) when possible.

e Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the
reaction is carried out in a well-ventilated fume hood, and all equipment is properly

grounded.

e The reaction is conducted under high pressure. Use a certified and properly maintained
pressure reactor and follow all safety guidelines provided by the manufacturer.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.
Procedure:

e Reactor Preparation:

[e]

Ensure the hydrogenation reactor is clean, dry, and equipped with a magnetic stir bar.

In a fume hood, carefully add 10% Pd/C (5 wt% relative to the substrate) to the reactor
vessel. It is recommended to handle the catalyst as a slurry in a small amount of the

o

reaction solvent to minimize the risk of fire.

Add inden-5-0l to the reactor.

[e]

Add anhydrous ethanol as the solvent. The concentration of the substrate can typically

o

range from 5-15% (w/v).
e Reaction Setup and Execution:

o Seal the reactor according to the manufacturer's instructions.
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o Purge the reactor vessel multiple times with an inert gas (e.g., nitrogen or argon) to
remove all oxygen.

o Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 4 bar).
o Begin stirring the reaction mixture at a moderate speed.
o Heat the reactor to the target temperature (e.g., 70°C).

o Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge.
The reaction is typically complete within 6-12 hours.

e Work-up and Product Isolation:

o After the reaction is complete (indicated by the cessation of hydrogen uptake), cool the
reactor to room temperature.

o Carefully vent the excess hydrogen gas in the fume hood.
o Purge the reactor with an inert gas.
o Open the reactor and carefully remove the reaction mixture.

o Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution:
The catalyst on the filter paper is highly pyrophoric and should be kept wet with solvent
until it can be safely quenched (e.g., with water).

o Wash the filter cake with a small amount of fresh ethanol to ensure complete recovery of
the product.

o Combine the filtrate and washings and concentrate the solution using a rotary evaporator
to remove the solvent.

e Purification:

o The crude Octahydro-4,7-methano-1H-inden-5-ol can be purified by vacuum distillation
or column chromatography on silica gel to yield the final product as a colorless to pale
yellow solid or viscous liquid.
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octahydro-4-7-methano-1h-inden-5-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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